![molecular formula C7H10O B2693176 (1S,5R)-Spiro[bicyclo[3.1.0]hexane-2,2'-oxirane] CAS No. 2248223-87-0](/img/structure/B2693176.png)
(1S,5R)-Spiro[bicyclo[3.1.0]hexane-2,2'-oxirane]
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“(1S,5R)-Spiro[bicyclo[3.1.0]hexane-2,2’-oxirane]” is a chemical compound with the IUPAC name (1S,5R)-bicyclo [3.1.0]hexan-2-one . It has a molecular weight of 96.13 . The compound is characterized by a bicyclic structure with a three-membered ring fused to a six-membered ring .
Synthesis Analysis
The synthesis of this compound involves a two-stage process . In the first stage, (1R,2R,5S)-bicyclo [3.1.0]hexan-2-ol reacts with dipotassium hydrogen phosphate in tert-butyl methyl ether under water at 0 degrees Celsius . In the second stage, the reaction is carried out with sodium hypochlorite and 2,2,6,6-Tetramethyl-1-piperidinyloxy free radical in tert-butyl methyl ether under water at 5 degrees Celsius with a pH of 10.4 .Molecular Structure Analysis
The molecular structure of (1S,5R)-Spiro[bicyclo[3.1.0]hexane-2,2’-oxirane] is characterized by a bicyclic framework consisting of a three-membered ring fused to a six-membered ring . The InChI code for this compound is 1S/C6H8O/c7-6-2-1-4-3-5(4)6/h4-5H,1-3H2/t4-,5+/m1/s1 .Chemical Reactions Analysis
The key chemical reaction involved in the synthesis of (1S,5R)-Spiro[bicyclo[3.1.0]hexane-2,2’-oxirane] is a catalytic intramolecular cyclopropanation of ®-1,2-epoxyhex-5-ene . This reaction gives the key homochiral bicycle [3.1.0]hexan-1-ol, which is then oxidized to the desired ketone .Physical And Chemical Properties Analysis
The physical and chemical properties of (1S,5R)-Spiro[bicyclo[3.1.0]hexane-2,2’-oxirane] include a molecular weight of 96.13 .Mechanism of Action
properties
IUPAC Name |
(1S,5R)-spiro[bicyclo[3.1.0]hexane-2,2'-oxirane] |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10O/c1-2-7(4-8-7)6-3-5(1)6/h5-6H,1-4H2/t5-,6+,7?/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CPCNYZLDGNVHGH-JEAXJGTLSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CO2)C3C1C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC2(CO2)[C@@H]3[C@H]1C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
110.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.